Cas no 1396802-20-2 (N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzenesulfonamide)

• Product Name: N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzenesulfonamide
• CAS No: 1396802-20-2
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 5969564
• PubChem ID: 71786759
• Update Time: 2025-10-29

N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzenesulfonamide
• Benzenesulfonamide, N-[[1-(3-furanylcarbonyl)-4-piperidinyl]methyl]-
• N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzenesulfonamide
• F6178-6667
• N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)benzenesulfonamide
• 1396802-20-2
• VU0534563-1
• AKOS024535433
• N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]benzenesulfonamide

• Inchi： 1S/C17H20N2O4S/c20-17(15-8-11-23-13-15)19-9-6-14(7-10-19)12-18-24(21,22)16-4-2-1-3-5-16/h1-5,8,11,13-14,18H,6-7,9-10,12H2
• InChI Key： UEHYFWOHUXDFOT-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(C(C3C=COC=3)=O)CC2)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 348.11437830g/mol
• Monoisotopic Mass: 348.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 532.0±46.0 °C(Predicted)
• pka: 11.26±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzenesulfonamide

Professional Introduction to N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzenesulfonamide (CAS No. 1396802-20-2)

N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzenesulfonamide is a sophisticated organic compound characterized by its intricate molecular structure, which integrates a benzenesulfonamide moiety with a furan-3-carbonyl substituent linked to a piperidine ring. This compound, identified by the CAS number 1396802-20-2, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development.

The molecular architecture of N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzenesulfonamide encompasses multiple functional groups that contribute to its unique chemical properties. The presence of the benzenesulfonamide group imparts hydrophilicity and enhances solubility in polar solvents, while the furan-3-carbonyl moiety introduces a rigid, electron-deficient aromatic system. This combination facilitates interactions with biological targets, making the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as therapeutic agents. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a piperidine ring in N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzenesulfonamide not only enhances its metabolic stability but also allows for selective binding to biological receptors.

Recent studies have highlighted the importance of structural diversity in drug design, emphasizing the need for compounds that can modulate biological pathways with high specificity. The unique structural features of N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzenesulfonamide make it an attractive scaffold for further derivatization and optimization. Researchers have been exploring various synthetic strategies to modify its core structure, aiming to enhance its pharmacological properties and reduce potential side effects.

The furan-3-carbonyl group in this compound plays a crucial role in its interactions with biological targets. Furan derivatives are known for their ability to engage with enzymes and receptors through hydrogen bonding and hydrophobic interactions. This property has been leveraged in the design of drugs targeting neurological disorders, where precise molecular recognition is essential. The piperidine ring further contributes to the compound's binding affinity by providing a suitable conformational framework.

Advances in computational chemistry have enabled researchers to predict the binding modes of N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzenesulfonamide with various biological targets. Molecular docking studies have revealed that this compound can interact with enzymes involved in metabolic pathways, suggesting potential applications in treating metabolic disorders. Additionally, its ability to cross the blood-brain barrier has made it a candidate for developing treatments for central nervous system disorders.

The synthesis of N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzenesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the furan-3-carbonyl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Recent innovations in synthetic methodologies have improved the efficiency of these reactions, making it feasible to produce larger quantities of the compound for further research.

Evaluation of N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzenesulfonamide in preclinical studies has demonstrated its potential as a lead compound for drug development. In vitro assays have shown that it exhibits inhibitory activity against several target enzymes, including those involved in cancer cell proliferation and inflammation. These findings have prompted researchers to investigate its efficacy in animal models, which could pave the way for clinical trials.

The future direction of research on N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzenesulfonamide will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists aim to develop derivatives with enhanced potency and reduced toxicity. The integration of machine learning algorithms into drug discovery processes has also shown promise in accelerating the identification of novel sulfonamide-based therapeutics.

In conclusion, N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzenesulfonamide (CAS No. 1396802-20-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of functional groups makes it an ideal candidate for further exploration in drug development, particularly in areas such as oncology and neurology. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the next generation of medicinal innovations.